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Cat. No.: B1591067 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential thermal properties of

n-pentadecane (C15H32), a straight-chain alkane. An understanding of these properties is

critical for its application in various scientific and industrial fields, including its use as a phase-

change material (PCM), a solvent in organic synthesis, and a reference substance in gas

chromatography.[1][2] This document presents key quantitative data in a structured format,

details common experimental protocols for their determination, and offers visualizations to

illustrate the interplay of these thermal characteristics and experimental workflows.

Core Thermal Properties of n-Pentadecane
The thermal behavior of n-pentadecane is characterized by several key parameters that dictate

its response to changes in temperature and its utility in thermal energy storage and transfer

applications.

Tabulated Thermal Property Data
The following tables summarize the critical thermal properties of n-pentadecane, compiled from

various scientific sources.
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Property Value Conditions

Melting Point
8-10 °C (46-50 °F; 281.15-

283.15 K)[1][3][4][5]
Standard Pressure

Boiling Point
270 °C (518 °F; 543.15 K)[1][3]

[4][5]
Standard Pressure

Density 0.769 g/mL[1][3][5] 25 °C

Heat of Fusion 34.2 - 34.6 kJ/mol[6] At melting point

Heat of Vaporization 76.77 kJ/mol[7] 25 °C

Specific Heat Capacity (Liquid) ~470 J/mol·K[8] 298.15 K

Thermal Conductivity (Solid) 0.182 W/m·K[9] 0 °C

Vapor Pressure 1 mmHg[2][3] 91.6 °C

Note: The properties of n-pentadecane can be influenced by its purity.

Experimental Protocols for Thermal Analysis
Accurate determination of the thermal properties of n-pentadecane relies on precise

experimental methodologies. The following sections detail the protocols for two common

techniques used in thermal analysis.

Differential Scanning Calorimetry (DSC) for Phase
Transitions
Differential Scanning Calorimetry (DSC) is a powerful thermoanalytical technique used to

measure the difference in the amount of heat required to increase the temperature of a sample

and a reference as a function of temperature.[10] It is particularly useful for determining the

melting point and heat of fusion of materials like n-pentadecane.

Methodology:

Sample Preparation: A small, accurately weighed sample of high-purity n-pentadecane

(typically 5-10 mg) is hermetically sealed in an aluminum pan.[11] An empty sealed
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aluminum pan is used as a reference.

Instrument Calibration: The DSC instrument is calibrated for temperature and enthalpy using

a certified standard, such as indium, which has a well-known melting point and heat of

fusion.[11]

Experimental Run:

The sample and reference pans are placed in the DSC cell.

An inert atmosphere, typically nitrogen, is established to prevent oxidation.[11]

A temperature program is initiated where the sample is cooled to a temperature below its

expected melting point and then heated at a constant rate (e.g., 2 K/min) through the

melting transition.[11]

Data Analysis: The DSC instrument records the heat flow difference between the sample and

the reference. The resulting thermogram shows a peak corresponding to the melting of n-

pentadecane. The onset temperature of the peak is taken as the melting point, and the area

under the peak is integrated to determine the heat of fusion.

Transient Hot-Wire Method for Thermal Conductivity
The transient hot-wire method is a widely used and accurate technique for measuring the

thermal conductivity of liquids and gases.[12]

Methodology:

Apparatus: The core of the apparatus consists of a thin platinum wire submerged in the liquid

n-pentadecane sample. This wire serves as both a heating element and a resistance

thermometer.

Measurement Principle: A constant current is passed through the wire for a short period,

causing its temperature to rise. The rate of this temperature increase is dependent on the

thermal conductivity of the surrounding fluid.

Procedure:
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The n-pentadecane sample is placed in a measurement cell containing the hot wire,

ensuring thermal equilibrium is reached.

A step voltage is applied to the wire, and the change in its resistance (and therefore

temperature) over time is precisely measured.

Calculation: The thermal conductivity is calculated from the slope of the temperature rise of

the wire versus the logarithm of time. The method is designed to be rapid to minimize the

effects of natural convection.[13]

Visualizing Thermal Properties and Experimental
Workflows
The following diagrams, generated using the DOT language, provide a visual representation of

the relationships between the thermal properties of n-pentadecane and a typical experimental

workflow.
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Thermal Properties of n-Pentadecane

Key Application Areas

Melting Point

Phase Change Material

determines solid-liquid transition

Boiling Point

Organic Synthesis

defines liquid range
Gas Chromatography

relates to retention time

Heat of Fusion
governs energy storage capacity

Heat of Vaporization

Specific Heat Capacity

affects sensible heat storage

Thermal Conductivity

controls heat transfer rate

Density

influences mass-volume relationships
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Interplay of n-Pentadecane's Thermal Properties and Applications.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1591067?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Sample Preparation
(weighing & sealing)

Instrument Calibration
(e.g., with Indium)

Load Sample & Reference
into DSC

Set Temperature Program
(heating/cooling rate)

Execute DSC Run
(under inert atmosphere)

Data Acquisition
(Heat Flow vs. Temperature)

Data Analysis
(Peak Integration)

Determine Melting Point
& Heat of Fusion

End

Click to download full resolution via product page

Experimental Workflow for DSC Analysis of n-Pentadecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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